
Comparing the selectivity profile of different
cIAP1 ligands

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: cIAP1 ligand 2

Cat. No.: B12293313 Get Quote

A Comparative Guide to the Selectivity of cIAP1
Ligands
For Researchers, Scientists, and Drug Development Professionals

Cellular inhibitor of apoptosis protein 1 (cIAP1) is a critical regulator of apoptosis and immune

signaling pathways, making it a compelling target for therapeutic intervention, particularly in

oncology. A key consideration in the development of cIAP1-targeted therapies is the selectivity

of small molecule ligands, not only for cIAP1 over other IAP family members like cIAP2 and X-

linked inhibitor of apoptosis protein (XIAP), but also across the broader proteome. This guide

provides a comparative analysis of the selectivity profiles of prominent cIAP1 ligands,

supported by experimental data and detailed methodologies.

Selectivity Profiles of cIAP1 Ligands: A Quantitative
Comparison
The selectivity of cIAP1 ligands is typically determined by their binding affinity to cIAP1 and

other IAP family proteins. The following table summarizes the binding affinities (Ki or Kd values)

of several well-characterized SMAC mimetic compounds for cIAP1, cIAP2, and XIAP. Lower

values indicate higher binding affinity.
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Compoun
d

Type
cIAP1
(nM)

cIAP2
(nM)

XIAP (nM)

cIAP1 vs.
XIAP
Selectivit
y

Referenc
e

Birinapant

(TL32711)

Bivalent

SMAC

Mimetic

<1 (Kd) - 45 (Kd) >45-fold [1]

GDC-0152

Monovalen

t SMAC

Mimetic

17 (Ki) 43 (Ki) 28 (Ki) ~1.6-fold [2][3]

LCL161

Monovalen

t SMAC

Mimetic

- - -

Pan-IAP

inhibitor

with similar

affinities

[4]

SM-130

Monovalen

t SMAC

Mimetic

- - -

Selective

for cIAPs

over XIAP

[5]

SM-114

Monovalen

t SMAC

Mimetic

- - -

Selective

for cIAP1

over XIAP

[5]

Compound

5 (SM-

1295)

Monovalen

t SMAC

Mimetic

<10 (Ki) <10 (Ki)
>9000 (Ki,

estimated)
>900-fold [6][7]

Compound

7

Monovalen

t SMAC

Mimetic

- - -

933-fold for

cIAP1 over

XIAP

[7]

Note: The binding affinity values are sourced from different studies and may have been

determined using various assays and experimental conditions. Direct comparison should be

made with caution. The selectivity ratio is calculated as Ki(XIAP) / Ki(cIAP1). A higher ratio

indicates greater selectivity for cIAP1 over XIAP.
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Signaling Pathways Modulated by cIAP1 Ligands
cIAP1 is a key node in cellular signaling, primarily regulating the NF-κB and apoptosis

pathways. SMAC mimetics bind to the BIR domains of cIAP1, inducing its auto-ubiquitination

and subsequent proteasomal degradation. This degradation of cIAP1 has two major

consequences: the activation of the non-canonical NF-κB pathway and the sensitization of cells

to apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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